3-Amino-5-(ethylsulfanyl)-1,2-thiazole-4-carboxylic acid

• CAS No.: 84728-50-7
• Molecular Formula: C6H8N2O2S2
• Molecular Weight: 204.3 g/mol
• IUPAC Name: 3-amino-5-ethylsulfanyl-1,2-thiazole-4-carboxylic acid
• InChI: InChI=1S/C6H8N2O2S2/c1-2-11-6-3(5(9)10)4(7)8-12-6/h2H2,1H3,(H2,7,8)(H,9,10)
• InChI Key: IUURLLMSLWHRBL-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C(=NS1)N)C(=O)O

Description

3-Amino-5-(ethylsulfanyl)-1,2-thiazole-4-carboxylic acid is a heterocyclic compound featuring a thiazole core substituted with an amino group (–NH₂), an ethylsulfanyl (–S–CH₂CH₃) moiety, and a carboxylic acid (–COOH) group. The thiazole ring, a five-membered aromatic system containing sulfur and nitrogen, confers unique electronic and steric properties to the molecule. Its structure allows for diverse reactivity, enabling modifications at the amino, sulfanyl, or carboxylic acid positions for tailored applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed analysis based on available data:

Structural and Functional Analogues

• Thiosemicarbazide Derivatives (e.g., Compounds 2–6 in ):
  These compounds, synthesized from 2-(ethylsulfanyl)benzohydrazide and aryl isothiocyanates, share sulfur-containing functional groups but lack the thiazole ring. Their cyclization products (e.g., compounds 7–11 with 1,2,4-triazole rings) differ in ring size and heteroatom arrangement compared to the thiazole core of the target compound.

• Triazole Derivatives (e.g., Compounds 7–11 in ):
  Triazoles exhibit enhanced aromatic stability due to three nitrogen atoms in the ring, whereas thiazoles (with one sulfur and one nitrogen) have distinct electronic properties. For example, compound 7 (a triazole derivative) showed moderate antioxidant activity (IC₅₀ = 0.74 µg/mL in DPPH assay), but this was inferior to compound 3 (IC₅₀ = 0.22 µg/mL), highlighting the impact of substituents on activity .

Antioxidant Activity

The ethylsulfanyl group in 3-amino-5-(ethylsulfanyl)-1,2-thiazole-4-carboxylic acid may enhance radical scavenging, as seen in related compounds. For instance:

Compound	DPPH IC₅₀ (µg/mL)	FRAP (µM/100 g)	Reference
Gallic acid (reference)	1.2	N/A
Compound 3 (thiosemicarbazide)	0.22	3054
Compound 7 (triazole)	0.74	N/A
Target compound	Not reported	Not reported	–

• Key Observations: The ethylsulfanyl group in compound 3 contributed to exceptional FRAP activity (3054 µM/100 g), surpassing ascorbic acid (1207 µM/100 g). This suggests that sulfur-containing substituents enhance electron-donating capacity . Thiazole derivatives typically exhibit lower redox potentials than triazoles due to differences in aromatic stabilization, which may influence their antioxidant efficacy.

Electronic and Steric Effects

• Amino Group Reactivity: The amino group in the thiazole derivative may participate in hydrogen bonding or Schiff base formation, similar to the amino groups in thiosemicarbazides. However, steric hindrance from the ethylsulfanyl group could reduce accessibility compared to smaller substituents (e.g., methyl or hydrogen).